Cas no 807363-79-7 (1,3-Dithiolane-4,5-diol, diacetate)

1,3-Dithiolane-4,5-diol, diacetate structure
807363-79-7 structure
Product Name:1,3-Dithiolane-4,5-diol, diacetate
CAS No:807363-79-7
MF:C7H14O6S2
MW:258.312460422516
CID:705105
PubChem ID:71421122
Update Time:2025-04-19

1,3-Dithiolane-4,5-diol, diacetate Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dithiolane-4,5-diol, diacetate
    • acetic acid,1,3-dithiolane-4,5-diol
    • Acetic acid--1,3-dithiolane-4,5-diol (2/1)
    • 807363-79-7
    • DTXSID80840289
    • Inchi: 1S/C3H6O2S2.2C2H4O2/c4-2-3(5)7-1-6-2;2*1-2(3)4/h2-5H,1H2;2*1H3,(H,3,4)
    • InChI Key: SKZCVQONDVCXIO-UHFFFAOYSA-N
    • SMILES: S1CSC(C1O)O.OC(C)=O.OC(C)=O

Computed Properties

  • Exact Mass: 258.02318051g/mol
  • Monoisotopic Mass: 258.02318051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 91
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 166Ų
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd